N-(2,5-difluorophenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C22H14F3N3O2/c23-15-5-3-13(4-6-15)12-28-20-14(2-1-9-26-20)10-17(22(28)30)21(29)27-19-11-16(24)7-8-18(19)25/h1-11H,12H2,(H,27,29)
• InChI Key: WDSVYIXEAHZBDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N(C(=O)C(=C2)C(=O)NC3=C(C=CC(=C3)F)F)CC4=CC=C(C=C4)F
• Molecular Formula: C22H14F3N3O2
• Molecular Weight: 409.4 g/mol
• CAS No.: 946353-23-7

Description

N-(2,5-difluorophenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H14F3N3O2 and its molecular weight is 409.368. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Fluorinated Compounds

Research in organic chemistry has explored the synthesis and properties of fluorinated naphthoic acids and their derivatives, highlighting their importance in developing biologically active compounds. For instance, Tagat et al. (2002) detailed viable syntheses of mono- and difluorinated naphthoic acids, indicating the potential of such compounds in creating structurally diverse and biologically significant molecules (Tagat et al., 2002).

Material Science

In the field of material science, the study by Peng and Li (2018) on naphthalene tetracarboxylic diimides derivatives, functionalized with halogen elements, showcased their use in fabricating organic field-effect transistors (OFETs). These materials displayed high decomposition temperatures and low LUMO energy levels, facilitating air-stable electron transport, highlighting the potential of such fluorinated compounds in electronic applications (Peng & Li, 2018).

Medicinal Chemistry

In medicinal chemistry, the compound and its structural relatives have been investigated for their antibacterial properties. Chu et al. (1986) prepared novel arylfluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids, evaluating their antibacterial activity. Their findings suggest that specific substituents significantly enhance the antibacterial potency of these compounds, underlining the chemical's relevance in developing new antibiotics (Chu et al., 1986).

Additionally, research into the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones by Deady et al. (2005) revealed that certain derivatives exhibit potent cytotoxicity against cancer cell lines, indicating potential applications in cancer therapy (Deady et al., 2005).